
Sophorose vs. Lactose: A Comparative Guide to
Gene Expression Induction in Fungi

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sophorose

Cat. No.: B1682109 Get Quote

For researchers, scientists, and drug development professionals, the choice of an inducer for

gene expression in filamentous fungi is a critical parameter that can significantly impact protein

yields and experimental outcomes. This guide provides an objective comparison of two

commonly used inducers, sophorose and lactose, with a focus on their application in cellulase

production by fungi like Trichoderma reesei.

The induction of cellulolytic enzymes in filamentous fungi is a tightly regulated process, crucial

for the industrial production of biofuels and other biochemicals. While several disaccharides

can trigger this response, sophorose and lactose have emerged as key players, each with

distinct advantages and mechanisms of action.

At a Glance: Sophorose vs. Lactose
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Feature Sophorose Lactose

Induction Potency
High (up to 200-fold more

potent than lactose)[1]
Moderate[2]

Mechanism Direct Inducer
Indirect Inducer (requires

conversion to sophorose)[1]

Cost-Effectiveness
Generally more expensive and

less readily available[3][4]

Cost-effective and widely

available soluble inducer

Industrial Application

Limited by cost, often used in

research or as a potent

supplement

Widely used in industrial

fermentation for cellulase

production

Metabolic Pathway
Directly interacts with the

induction machinery.

Requires uptake by a

permease and subsequent

enzymatic conversion.

Delving Deeper: Mechanism of Action
The fundamental difference between sophorose and lactose as inducers lies in their

interaction with the fungal cell. Sophorose, a β-1,2-linked disaccharide of glucose, is

considered the most potent natural inducer of cellulase gene expression in Trichoderma reesei.

It is believed to directly initiate the signaling cascade leading to the transcription of cellulase

genes.

Lactose, a β-1,4-linked disaccharide of galactose and glucose, on the other hand, is an indirect

inducer. For lactose to exert its inductive effect, it must first be taken up by the cell via a lactose

permease. Once inside, it is metabolized by β-galactosidase or β-glucosidase, which can

hydrolyze it and then, through a transglycosylation reaction, synthesize sophorose. This newly

synthesized sophorose then acts as the true inducer.

Signaling Pathways: A Visual Comparison
The signaling pathways for gene induction by sophorose and lactose, while converging, have

distinct upstream components. The following diagrams illustrate the currently understood

mechanisms in fungi like Trichoderma reesei.
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Lactose Induction Pathway

Quantitative Performance Data
Experimental data consistently demonstrates the superior induction capacity of sophorose
over lactose. The following table summarizes findings from studies on Trichoderma reesei.
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Inducer Fungal Strain Key Finding Reference

Sophorose T. reesei

Induction capacity

over 200 times higher

than lactose.

Lactose T. reesei Rut C30

Deletion of the CEL1B

gene resulted in a

52.4% increase in

cellulase activity.

Sophorose T. reesei Rut C30

Deletion of the CEL1B

gene led to a 25.7%

decrease in cellulase

activity.

Glucose-Sophorose

Mixture (MGS) vs.

Lactose

T. reesei

MGS induced 1.64-

fold higher cellulase

activity than lactose.

Sophorose Analog T. reesei Rut-C30

A chemically modified

sophorolipid was at

least 28 times more

powerful as an

inducer than

sophorose.

Sophorose and

Lactose
T. reesei QM9414

Sophorose induced

cellulase gene

expression to almost

the same level as

cellulose, while

lactose resulted in

moderate expression.

Experimental Protocols
Below are generalized protocols for inducing cellulase gene expression in Trichoderma reesei

using either sophorose or lactose. Specific concentrations and time points may need
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optimization for different strains and experimental setups.

Sophorose Induction Protocol
Pre-culture:

Grow T. reesei in a suitable medium
(e.g., with glycerol or sorbitol as a carbon source)

to obtain sufficient mycelial biomass.

Induction:
Transfer the mycelia to a fresh medium

containing 1-2 mM sophorose.

Incubation:
Incubate the culture under optimal conditions

(e.g., 28-30°C, shaking at 200 rpm)
for the desired induction period (e.g., 6-72 hours).

Analysis:
Harvest the supernatant to measure extracellular

cellulase activity and/or extract RNA from
the mycelia for gene expression analysis.

Click to download full resolution via product page

Sophorose Induction Workflow

Lactose Induction Protocol
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Pre-culture:
Grow T. reesei in a minimal medium
with a non-inducing carbon source

to establish a baseline culture.

Induction:
Transfer the mycelia to a medium containing

lactose as the sole carbon source
(e.g., 1% w/v).

Incubation:
Incubate the culture under controlled conditions

(e.g., 28-30°C, shaking at 200 rpm)
for an extended period to allow for lactose

metabolism and induction (e.g., 48-72 hours).

Analysis:
Collect samples at various time points to

analyze cellulase activity in the supernatant
and gene expression levels in the mycelia.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. journals.asm.org [journals.asm.org]

3. researchgate.net [researchgate.net]

4. Frontiers | The Promoter Toolbox for Recombinant Gene Expression in Trichoderma
reesei [frontiersin.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1682109?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682109?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2311-5637/11/8/439
https://journals.asm.org/doi/pdf/10.1128/aem.63.4.1298-1306.1997
https://www.researchgate.net/publication/291140006_New-to-nature_sophorose_analog_A_potent_inducer_for_gene_expression_in_Trichoderma_reesei
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2018.00135/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2018.00135/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Sophorose vs. Lactose: A Comparative Guide to Gene
Expression Induction in Fungi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682109#sophorose-versus-lactose-as-inducers-of-
gene-expression-in-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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